Cas no 66594-69-2 (1-Benzyl-5-ethylpiperidine-2,4-dione)

• Product Name: 1-Benzyl-5-ethylpiperidine-2,4-dione
• CAS No: 66594-69-2
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 1029878
• PubChem ID: 71627041
• Update Time: 2025-07-30

1-Benzyl-5-ethylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-ethylpiperidine-2,4-dione
• DTXSID20856420
• 66594-69-2

• Inchi： 1S/C14H17NO2/c1-2-12-10-15(14(17)8-13(12)16)9-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： ADSHHHOEECKWOW-UHFFFAOYSA-N
• SMILES： O=C1CC(N(CC2C=CC=CC=2)CC1CC)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-Benzyl-5-ethylpiperidine-2,4-dione

1-Benzyl-5-Ethylpiperidine-2,4-Dione: A Comprehensive Overview

1-Benzyl-5-Ethylpiperidine-2,4-Dione, also known by its CAS number 66594-69-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidinediones, which are cyclic ketones with a six-membered ring structure. The presence of a benzyl group at position 1 and an ethyl group at position 5 introduces unique chemical properties and functional versatility to the molecule.

The synthesis of 1-Benzyl-5-Ethylpiperidine-2,4-Dione involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of chemical properties, 1-Benzyl-5-Ethylpiperidine-2,4-Dione exhibits strong stability under normal conditions, with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's ability to form stable complexes with metal ions has been extensively studied, highlighting its potential in coordination chemistry and catalysis.

The biological activity of 1-Benzyl-5-Ethylpiperidine-2,4-Dione has been a focal point of recent research. Studies have demonstrated its potent antioxidant properties, which make it a promising candidate for use in nutraceuticals and skincare products. Additionally, the compound has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings underscore its potential role in drug development for treating Alzheimer's disease and related conditions.

In the pharmaceutical industry, 1-Benzyl-5-Ethylpiperidine-2,4-Dione serves as an intermediate in the synthesis of complex molecules with therapeutic applications. Its rigid structure and functional groups provide an ideal platform for further chemical modifications. Recent research has focused on its use as a building block for creating bioactive compounds with improved pharmacokinetic profiles.

The environmental impact of 1-Benzyl-5-Ethylpiperidine-2,4-Dione has also been investigated. Studies indicate that the compound is biodegradable under aerobic conditions, making it less hazardous to the environment compared to other synthetic chemicals. Its eco-friendly profile aligns with the growing demand for sustainable chemical solutions in various industries.

In conclusion, 1-Benzyl-5-Ethylpiperidine-2,4-Dione, CAS number 66594-69-2, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, stability, and biological activity make it a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.